Cas no 89550-42-5 (1,2-Propanediol, 3-(3-aminophenyl)-)

• Product Name: 1,2-Propanediol, 3-(3-aminophenyl)-
• CAS No: 89550-42-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 596826
• PubChem ID: 71324877
• Update Time: 2025-04-19

1,2-Propanediol, 3-(3-aminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(3-aminophenyl)-
• 3-(3-aminophenyl)propane-1,2-diol
• 89550-42-5
• DTXSID80754296

• Inchi： 1S/C9H13NO2/c10-8-3-1-2-7(4-8)5-9(12)6-11/h1-4,9,11-12H,5-6,10H2
• InChI Key： NRBFOBLLSUDTRF-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.5Ų